Cas no 1858251-45-2 (Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate)

• Product Name: Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate
• CAS No: 1858251-45-2
• MF: C₁₂H₁₅Cl₂NO₄S
• MW: 340.22280049324
• MDL: MFCD28954518
• CID: 4709209
• Update Time: 2025-06-09

Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(2,5-dichlorophenyl)(methylsulfonyl)amino]butanoate
• butanoic acid, 4-[(2,5-dichlorophenyl)(methylsulfonyl)amino]-, methyl ester
• Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate

• MDL： MFCD28954518
• Inchi： 1S/C12H15Cl2NO4S/c1-19-12(16)4-3-7-15(20(2,17)18)11-8-9(13)5-6-10(11)14/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： YCZMPIJHISEKCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N(CCCC(=O)OC)S(C)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 424
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate

Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate (CAS No. 1858251-45-2): A Comprehensive Overview

Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate, identified by its CAS number 1858251-45-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of a methylsulfonyl group and a 4-(2,5-dichlorophenyl) substituent, which contribute to its unique chemical properties and potential biological activities. The structure of this molecule, featuring a butanoate backbone, makes it an intriguing candidate for further investigation in various therapeutic applications.

The methylsulfonyl group is known for its role in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. This moiety is often incorporated into drug molecules to improve their pharmacokinetic profiles. In the case of Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate, the presence of this group suggests that it may exhibit properties such as enhanced solubility and reduced degradation rates under physiological conditions. These characteristics are particularly valuable in the development of novel therapeutics where maintaining drug efficacy over time is crucial.

The 4-(2,5-dichlorophenyl) substituent adds another layer of complexity to the molecule. This aromatic ring system, with its two chlorine atoms at the 2 and 5 positions, can influence the electronic properties and reactivity of the compound. Such substituents are frequently used in medicinal chemistry to modulate binding affinity and selectivity. The dichlorophenyl group may interact with biological targets in a way that enhances the compound's therapeutic potential while minimizing off-target effects. This makes Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways. The combination of a methylsulfonyl group and an aromatic ring system like the 4-(2,5-dichlorophenyl) moiety suggests that this compound may have anti-inflammatory properties. Preliminary studies have indicated that similar structures can interact with enzymes involved in inflammation, potentially leading to therapeutic benefits. For instance, compounds containing methylsulfonyl groups have been shown to inhibit lipoxygenase enzymes, which are key players in the inflammatory response.

The butanoate backbone of Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate also contributes to its potential biological activity. Butanoate derivatives are known for their ability to cross the blood-brain barrier and exert effects on central nervous system (CNS) functions. This property makes them attractive for developing treatments for neurological disorders. The specific arrangement of functional groups on this backbone may enhance its ability to interact with CNS receptors, leading to novel therapeutic strategies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate has been subjected to virtual screening using various docking algorithms to identify potential binding sites on biological targets. These simulations have suggested that this compound may interact with proteins involved in pain signaling and neuroprotection. Such findings provide a strong rationale for further experimental validation.

In addition to its potential anti-inflammatory and CNS-related applications, Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate may also have utility in other therapeutic areas. For example, its structural features could make it a valuable tool for studying enzyme mechanisms and developing inhibitors for specific metabolic pathways. The compound's ability to modulate protein-protein interactions might also open up new avenues for treating diseases associated with dysregulated signaling networks.

The synthesis of Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Researchers have employed multi-step synthetic routes involving functional group transformations such as sulfonylation and esterification. These techniques have been optimized to ensure scalability for both research and potential commercial applications.

Evaluation of the pharmacokinetic properties of Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate is essential for understanding its potential as a therapeutic agent. Studies have been conducted to assess its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. Preliminary results indicate that this compound exhibits good oral bioavailability and moderate metabolic stability. These findings suggest that it may be suitable for oral administration in humans if further studies confirm its safety and efficacy.

The safety profile of Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate is another critical aspect that requires thorough investigation. Toxicological studies have been initiated to evaluate potential side effects at various doses. These studies will help determine the compound's therapeutic index and identify any safety concerns before moving into clinical trials. The results from these studies will be crucial for regulatory approval and ensuring patient safety.

In conclusion, Methyl 4-(2,5-dichlorophenyl)(methylsulfonyl)aminobutanoate (CAS No. 1858251-45-2) is a promising compound with potential applications in multiple therapeutic areas due to its unique structural features. Its combination of a methylsulfonyl group and a 4-(2,5-dichlorophenyl) substituent suggests anti-inflammatory and CNS-related activities. Advances in computational chemistry and synthetic methodologies have facilitated its development as a lead compound for further investigation. Future studies will focus on validating these findings through experimental validation and evaluating its pharmacokinetic and safety profiles.